Cas no 1804846-98-7 (2-Bromomethyl-5-chloro-4-fluoropyridine)

• Product Name: 2-Bromomethyl-5-chloro-4-fluoropyridine
• CAS No: 1804846-98-7
• MF: C₆H₄BrClFN
• MW: 224.45806312561
• CID: 4901474
• Update Time: 2025-09-28

2-Bromomethyl-5-chloro-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-5-chloro-4-fluoropyridine

• Inchi： 1S/C6H4BrClFN/c7-2-4-1-6(9)5(8)3-10-4/h1,3H,2H2
• InChI Key： OLUJFQAUSJSUNZ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=CN=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-5-chloro-4-fluoropyridine

2-Bromomethyl-5-chloro-4-fluoropyridine: A Comprehensive Overview

2-Bromomethyl-5-chloro-4-fluoropyridine (CAS No. 1804846-98-7) is a heterocyclic compound with a pyridine ring substituted with bromomethyl, chloro, and fluoro groups. This compound belongs to the class of halogenated pyridines, which are widely studied for their unique chemical properties and potential applications in various fields. The structure of 2-bromomethyl-5-chloro-4-fluoropyridine consists of a pyridine ring with substituents at positions 2, 4, and 5, making it a highly functionalized molecule with significant synthetic utility.

The synthesis of 2-bromomethyl-5-chloro-4-fluoropyridine typically involves multi-step reactions, often starting from pyridine derivatives. The introduction of the bromomethyl group at position 2 is achieved through alkylation or substitution reactions, while the chloro and fluoro substituents are introduced via electrophilic substitution. The exact synthetic pathway may vary depending on the starting materials and reaction conditions, but the key challenge lies in achieving high regioselectivity due to the steric and electronic effects of the substituents.

Recent studies have highlighted the potential of 2-bromomethyl-5-chloro-4-fluoropyridine as a versatile building block in organic synthesis. Its bromomethyl group makes it an excellent candidate for nucleophilic substitution reactions, enabling the incorporation of various functional groups into the molecule. For instance, researchers have explored its use in the synthesis of bioactive compounds, such as antifungal agents and insecticides. The presence of multiple halogen atoms also confers unique electronic properties, making this compound suitable for applications in materials science, particularly in the development of advanced polymers and electronic materials.

In terms of pharmacological applications, 2-bromomethyl-5-chloro-4-fluoropyridine has shown promise as a lead compound for drug discovery. Its structure allows for modulation of physicochemical properties such as solubility and lipophilicity, which are critical for drug delivery. Recent research has focused on its ability to inhibit key enzymes involved in metabolic pathways, suggesting potential applications in the treatment of metabolic disorders. Additionally, its role as an intermediate in the synthesis of more complex molecules has been extensively documented in recent literature.

The physical properties of 2-bromomethyl-5-chloro-4-fluoropyridine are influenced by its molecular structure. It is typically a crystalline solid with a melting point around 130°C and a boiling point exceeding 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic reactions that require controlled solubility profiles.

From an environmental perspective, 2-bromomethyl-5-chloro-4-fluoropyridine has been studied for its biodegradation potential. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, leading to the formation of less toxic byproducts. This information is crucial for assessing its environmental impact and ensuring safe handling practices in industrial settings.

In conclusion, 2-bromomethyl-5-chloro-4-fluoropyridine (CAS No. 1804846-98-7) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables its use as a building block in organic synthesis, while its chemical properties make it suitable for applications ranging from pharmaceuticals to materials science. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance as a valuable chemical entity.